Cholesta-3,5-dien-7-one

• IUPAC Name: (8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-1,2,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-7-one
• InChI: InChI=1S/C27H42O/c1-18(2)9-8-10-19(3)21-12-13-22-25-23(14-16-27(21,22)5)26(4)15-7-6-11-20(26)17-24(25)28/h6,11,17-19,21-23,25H,7-10,12-16H2,1-5H3/t19-,21-,22+,23+,25+,26+,27-/m1/s1
• InChI Key: TTXJJFWWNDJDNR-CZRUWHASSA-N
• Canonical SMILES: CC(C)CCCC(C)C1CCC2C1(CCC3C2C(=O)C=C4C3(CCC=C4)C)C
• Isomeric SMILES: C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C(=O)C=C4[C@@]3(CCC=C4)C)C
• Molecular Formula: C27H42O
• Molecular Weight: 382.6 g/mol
• CAS No.: 567-72-6

Description

Cholesta-3,5-dien-7-one: is a synthetic steroidal compound with the molecular formula C27H42O . It is a derivative of cholesterol and belongs to the class of cholestane steroids. This compound is not naturally occurring and is typically found in individuals exposed to it or its derivatives .

Scientific Research Applications

Cholesta-3,5-dien-7-one has several scientific research applications, including:

Chemistry: Used as a precursor in the synthesis of various steroidal compounds.

Biology: Studied for its role in cholesterol metabolism and its effects on cellular processes.

Medicine: Investigated for its potential therapeutic effects, particularly in modulating GABA A receptors.

Industry: Used in the production of steroidal drugs and as a biochemical reagent.

Mechanism of Action

Target of Action

Cholesta-3,5-dien-7-one primarily targets GABA A receptors . These receptors are crucial for inhibitory neurotransmission in the central nervous system. They play a significant role in reducing neuronal excitability, thus contributing to the regulation of muscle tone, anxiety, and sleep .

Mode of Action

this compound acts as a negative allosteric modulator of GABA A receptors . It reduces GABA-induced currents in cells expressing specific subunit-containing GABA A receptors . This interaction results in a decrease in the depolarization of certain nociceptors and thermosensors .

Biochemical Pathways

The compound is an oxysterol, a derivative of cholesterol by auto-oxidation . Oxysterols are non-genomic regulators of cholesterol homeostasis . The biological effects include protein prenylation, apoptosis, modulation of sphingolipid metabolism, and platelet aggregation .

Result of Action

The action of this compound results in reduced GABA-induced depolarization of peptidergic and non-peptidergic nociceptors, C-LTMRs, and cold thermosensors in isolated mouse dorsal root ganglion (DRG) neurons . This suggests that the compound may have potential implications in pain management and thermoregulation.

Future Directions

Cholesta-3,5-dien-7-one is a subject of ongoing research. For instance, it has been used as a standard in HPLC in quality analysis of different types of olive oils and edible fats. Further studies are needed to explore its potential applications and implications.

Biochemical Analysis

Biochemical Properties

Cholesta-3,5-dien-7-one is known to act as a negative allosteric modulator of GABA_A receptors . This compound interacts with enzymes such as cholesterol oxidase, which catalyzes its formation from cholesterol . Additionally, it binds to liver X receptors, influencing cholesterol homeostasis by modulating cholesterol efflux and decreasing cholesterol uptake by cells . These interactions highlight the compound’s role in regulating cholesterol metabolism and its potential impact on neurological functions.

Cellular Effects

This compound has been shown to influence various cellular processes. It modulates sphingolipid metabolism, protein prenylation, and platelet aggregation . The compound also induces apoptosis and affects cell signaling pathways by binding to liver X receptors . These effects suggest that this compound plays a crucial role in maintaining cellular homeostasis and regulating cell function.

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It binds to GABA_A receptors, reducing GABA-induced currents in cells expressing specific subunits . This interaction leads to the modulation of neuronal activity and has implications for neurological health. Additionally, the compound’s binding to liver X receptors influences gene expression related to cholesterol metabolism . These molecular interactions underscore the compound’s multifaceted role in cellular processes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. The compound’s stability and degradation are influenced by factors such as temperature and pH . Long-term studies have shown that this compound can maintain its activity for extended periods under optimal conditions, but its activity decreases with prolonged exposure to adverse conditions

Dosage Effects in Animal Models

Studies on animal models have demonstrated that the effects of this compound vary with different dosages. At low doses, the compound exhibits beneficial effects on cholesterol metabolism and cellular function . At high doses, it can induce toxic effects, including disruptions in calcium homeostasis and the formation of neutrophil extracellular traps . These dosage-dependent effects highlight the importance of careful dosage regulation in potential therapeutic applications.

Metabolic Pathways

This compound is involved in several metabolic pathways, primarily related to cholesterol metabolism. It is formed through the oxidation of cholesterol by cholesterol oxidase . The compound also interacts with liver X receptors, modulating cholesterol efflux and uptake . These interactions influence metabolic flux and metabolite levels, underscoring the compound’s role in maintaining cholesterol homeostasis.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with specific transporters and binding proteins . Its localization and accumulation are influenced by factors such as lipid solubility and binding affinity to cellular components . Understanding these transport mechanisms is essential for elucidating the compound’s physiological roles and potential therapeutic applications.

Subcellular Localization

This compound is localized in various subcellular compartments, including the plasma membrane and intracellular organelles . Its activity and function are influenced by its subcellular localization, which is determined by targeting signals and post-translational modifications . These factors play a crucial role in directing the compound to specific cellular sites, where it can exert its effects on cellular processes.

Preparation Methods

Synthetic Routes and Reaction Conditions: Cholesta-3,5-dien-7-one can be synthesized through the oxidation of cholesterol. The process involves the use of cholesterol oxidase enzyme, which converts cholesterol into this compound . The reaction conditions typically include a cholesterol basal medium supplemented with cholesterol as the substrate, and the optimal conditions for the enzyme activity are 40°C and pH 7.8 .

Industrial Production Methods: Industrial production of this compound involves the use of biotechnological methods, where specific bacterial strains such as Enterococcus hirae are employed to produce the cholesterol oxidase enzyme. The enzyme is then used to oxidize cholesterol to this compound .

Chemical Reactions Analysis

Types of Reactions: Cholesta-3,5-dien-7-one undergoes various chemical reactions, including:

Oxidation: The compound can be further oxidized to form different oxysterols.

Reduction: It can be reduced to form cholestane derivatives.

Substitution: The compound can undergo substitution reactions to form various derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Reagents like halogens and alkylating agents are commonly used.

Major Products Formed:

Oxidation: Formation of oxysterols.

Reduction: Formation of cholestane derivatives.

Substitution: Formation of various substituted cholestane derivatives

Comparison with Similar Compounds

• Cholesta-5,7-dien-3-beta-ol
• Cholest-5-en-7-one
• 5-alpha-cholestan-7-one
• Cholesta-5,7-dien-3-ol acetate
• Cholesta-3,5-dien-3-yl acetate

Comparison: Cholesta-3,5-dien-7-one is unique due to its specific structure and its role as a negative allosteric modulator of GABA A receptors. Unlike other similar compounds, it has distinct effects on GABA-induced currents and nociceptor depolarization .